Cas no 72300-72-2 (12-EPI-SCALARADIAL)
12-EPI-SCALARADIAL structure
Product Name:12-EPI-SCALARADIAL
CAS No:72300-72-2
MF:C27H40O4
MW:428.604108810425
CID:549441
PubChem ID:21637539
Update Time:2024-03-01
12-EPI-SCALARADIAL Chemical and Physical Properties
Names and Identifiers
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- 1,2-Chrysenedicarboxaldehyde,12-(acetyloxy)-1,4,4a,4b,5,6,6a,7,8,9,10,10a,10b,11,12,12a-hexadecahydro-4b,7,7,10a,12a-pentamethyl-,(1R,4aS,4bR,6aS,10aS,10bR,12R,12aS)-
- 1,2-Chrysenedicarboxaldehyde,12-(acetyloxy)-1,4,4a,4b,5,6,6a,7,8,9,10,10a,10b,11,12,12a-hexadecahydro-4b,7,7,10a,12a-pentamet
- 12-epi-Scalaradial
- 12-EPI-SCALARADIAL, CACOSPONGIA SPECIES
- 12-episcalaradial from cacospongia sp.
- DTXSID501316160
- [(4aS,4bR,6R,6aS,7R,10aS,10bR,12aS)-7,8-diormyl-1,1,4a,6a,10b-pentamethyl-2,3,4,4b,5,6,7,10,10a,11,12,12a-dodecahydrochrysen-6-yl] acetate
- CHEBI:144414
- C19900
- CHEMBL1078355
- 72300-72-2
- 12-Episcalaradial
- [(4aS,4bR,6R,6aS,7R,10aS,10bR,12aS)-7,8-diformyl-1,1,4a,6a,10b-pentamethyl-2,3,4,4b,5,6,7,10,10a,11,12,12a-dodecahydrochrysen-6-yl] acetate
- 12-EPI-SCALARADIAL
-
- Inchi: 1S/C27H40O4/c1-17(30)31-23-14-22-25(4)12-7-11-24(2,3)20(25)10-13-26(22,5)21-9-8-18(15-28)19(16-29)27(21,23)6/h8,15-16,19-23H,7,9-14H2,1-6H3/t19-,20-,21-,22+,23+,25-,26-,27+/m0/s1
- InChI Key: ADWFEADZGIHPDE-VYGQJASISA-N
- SMILES: O(C(C)=O)[C@@H]1C[C@@H]2[C@@]3(C)CCCC(C)(C)[C@@H]3CC[C@@]2(C)[C@@H]2CC=C(C=O)[C@H](C=O)[C@]21C
Computed Properties
- Exact Mass: 428.29265975g/mol
- Monoisotopic Mass: 428.29265975g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 812
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- Color/Form: Lyophilized powder.
- Solubility: Soluble in ethanol.
12-EPI-SCALARADIAL Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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